4-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,5-dimethylbenzenesulfonamide

• IUPAC Name: 4-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-3,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C23H30N2O5S/c1-7-25-19-13-17(9-10-20(19)30-14-23(5,6)22(25)26)24-31(27,28)18-11-15(3)21(29-8-2)16(4)12-18/h9-13,24H,7-8,14H2,1-6H3
• InChI Key: BRIFYCNWYFIMCK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC(=C(C(=C3)C)OCC)C)OCC(C1=O)(C)C
• Molecular Formula: C23H30N2O5S
• Molecular Weight: 446.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an ethoxy group (4-ethoxy), a sulfonamide group (benzenesulfonamide), and a tetrahydrobenzo[b][1,4]oxazepin ring which is a seven-membered ring containing nitrogen and oxygen atoms.

Molecular Structure Analysis

The molecular structure would be determined by the arrangement of these functional groups around the central tetrahydrobenzo[b][1,4]oxazepin ring. The exact structure would depend on the specific locations of these groups on the ring.

Scientific Research Applications

Photodynamic Therapy Applications

• Photosensitizer Properties for Cancer Treatment : Compounds structurally related to the query chemical have been studied for their potential as photosensitizers in photodynamic therapy (PDT) for cancer treatment. For example, zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have demonstrated significant photosensitizer properties, including high singlet oxygen quantum yield, which is crucial for the effectiveness of PDT in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer and Antimicrobial Agents

• Anticancer and Antimicrobial Activities : Sulfonamide derivatives have shown varied biological activities, including anticancer and antimicrobial properties. Novel sulfonamide compounds have been synthesized and tested for their potential as anti-HIV, antifungal, and anticancer agents. Such studies indicate the broad spectrum of biological activities that sulfonamide derivatives can exhibit, which may include compounds with structures similar to the query chemical (Zareef et al., 2007).

Material Science and Nanotechnology

• Electrosynthesis and Characterization of Polymers : Related research includes the electrosynthesis and spectroscopic characterization of polymers derived from methoxy and ethoxy substituted benzene compounds. These studies contribute to the understanding of polymer properties and applications in material science, highlighting the potential for compounds like the query chemical to be used in the development of new materials with specific electrical and optical properties (Moustafid et al., 1991).

Enzyme Inhibition for Therapeutic Applications

• Carbonic Anhydrase Inhibitors : Research into [1,4]oxazepine-based primary sulfonamides has shown strong inhibition of human carbonic anhydrases, highlighting their therapeutic relevance. Such compounds, due to their structural similarities with the query chemical, suggest potential applications in developing new therapeutic agents targeting enzyme inhibition for various diseases (Sapegin et al., 2018).